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Storage and Handling Guidelines

The table below summarizes the key storage conditions for nafamostat mesylate to ensure its stability and

potency in your experiments [1].

Form Storage Condition
Shelf Life / Use
Period

Important Notes

Lyophilized
Powder

Store at room temperature,

in a desiccated
environment.

Stable for 24
months.

Keep the powder dry and avoid

exposure to moisture.

Solution in
DMSO

Store at 4°C or -80°C. 1 month at 4°C; 6
months at -80°C.

Aliquot to avoid repeated freeze-
thaw cycles, which can cause

loss of potency.

Preparation and Reconstitution

For creating stock solutions, the supplier provides the following specific protocol [1]:

Stock Solution Concentration: 15 mM
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Reconstitution Procedure: Add 1.23 mL of DMSO to a vial containing 10 mg of nafamostat
mesylate lyophilized powder.
General Solubility: The compound is also soluble in water at a concentration of 50 mg/mL [1].

Stability Considerations and Troubleshooting

Researchers should be aware of nafamostat's inherent stability challenges. Here is a workflow outlining the

stability profile and common issues you may encounter.

Potential Experimental Issues

Recommended Actions & Best Practices

Nafamostat Mesylate Stability

Easily Hydrolyzed Very Short In-Vivo Half-Life
(~5-8 minutes) Poor Stability in Aqueous Solutions

Rapid loss of potency
in solution over time

leads to

Challenging to maintain
effective concentrations

in in-vivo studies

leads to

Loss of integrity in aqueous buffers
or formulations

leads to

Prepare fresh stock solutions frequently;
Strictly adhere to use-by timelines

requires

Use continuous infusion for in-vivo work;
Consider PBPK modeling for dosing

requires

Use non-aqueous solvents (e.g., DMSO)
for long-term stock storage

requires

Click to download full resolution via product page

The stability considerations shown in the diagram are supported by the following evidence:

Ease of Hydrolysis: Structural studies confirm that nafamostat is a serine protease inhibitor that is

hydrolyzed by enzymes like urokinase-type plasminogen activator (uPA), which underpins its
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instability in biological contexts [2].

Short Half-life: Its very short half-life of approximately 5 to 8 minutes is well-documented, which is a
critical factor for in-vivo experimental design [3] [4] [5].

Aqueous Instability: The challenge of developing an oral tablet formulation highlighted its general
instability, particularly in the presence of water [5].

Experimental Protocol: Inhibitory Activity Assay

While specific experimental protocols will vary, the following methodology, based on a published

enzymological study, provides a template for assessing the inhibitory activity of nafamostat mesylate

against serine proteases [2].

Preparation of Reagents

Enzyme Solution: Dilute the target serine protease (e.g., uPA, trypsin) to a working

concentration of 5 nM in an assay buffer (e.g., 20 mM Tris-HCl, 150 mM NaCl, pH 7.4)
containing 0.1% BSA [2].

Inhibitor Solution: Prepare serial dilutions of nafamostat mesylate from your DMSO stock
solution in the assay buffer.

Chromogenic Substrate: Prepare a solution of an appropriate substrate (e.g., S-2444 for uPA)
at a concentration near its known Km value [2].

Inhibition Assay Workflow

Pre-incubation: In a 96-well plate, combine 5 nM of the serine protease with various
concentrations of nafamostat mesylate. The total volume is typically 100 µL. Pre-incubate this

mixture for 15 minutes at 37°C [2].
Reaction Initiation: Add the chromogenic substrate to each well to start the reaction.

Kinetic Measurement: Immediately monitor the increase in absorbance at 405 nm over time
using a microplate reader to determine the initial reaction velocity [2].

Data Analysis: Plot the reaction velocity against the inhibitor concentration and use non-linear
regression (sigmoidal curve fit) in software like GraphPad Prism to calculate the IC₅₀ value [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9674978/
https://www.sciencedirect.com/topics/medicine-and-dentistry/nafamstat-mesilate
https://pmc.ncbi.nlm.nih.gov/articles/PMC12309187/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9228348/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9228348/
https://www.smolecule.com/products/s536592?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9674978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9674978/
https://www.smolecule.com/products/s536592?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9674978/
https://www.smolecule.com/products/s536592?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC9674978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9674978/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9674978/
https://www.smolecule.com/products/s536592?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s536592?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. Nafamostat Mesylate #38695 [cellsignal.com]

2. Structural study of the uPA-nafamostat complex reveals a ... [pmc.ncbi.nlm.nih.gov]

3. sciencedirect.com/topics/medicine-and-dentistry/nafamstat-mesilate [sciencedirect.com]

4. Efficacy and safety of nafamostat mesilate for sepsis (EASNMS) [pmc.ncbi.nlm.nih.gov]

5. Development of Nafamostat Immediate-Release Tablet by... Mesylate [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Nafamostat mesylate stability storage preparation guidelines].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b536592#nafamostat-mesylate-stability-storage-preparation-

guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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